Cas no 1211534-68-7 (1-(2-bromo-4-pyridyl)ethanamine)

• Product Name: 1-(2-bromo-4-pyridyl)ethanamine
• CAS No: 1211534-68-7
• MF: C₇H₉BrN₂
• MW: 201.0638
• MDL: MFCD18254221
• CID: 4741189
• Update Time: 2026-02-25

1-(2-bromo-4-pyridyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromopyridin-4-yl)ethanamine
• 2-Bromo-alpha-methylpyridine-4-methanamine
• (R)-1-(2-BROMOPYRIDIN-4-YL)ETHAN-1-AMINE
• 4-Pyridinemethanamine, 2-bromo-alpha-methyl-
• SY248318
• 1-(2-bromo-4-pyridyl)ethanamine

• MDL： MFCD18254221
• Inchi： 1S/C7H9BrN2/c1-5(9)6-2-3-10-7(8)4-6/h2-5H,9H2,1H3
• InChI Key： PTAVZIWHCHMOFY-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])=C([H])N=1)C([H])(C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• Molecular Weight: 201.06g/mol
• XLogP3: 1.1

Additional information on 1-(2-bromo-4-pyridyl)ethanamine

Chemical Profile of 1-(2-bromo-4-pyridyl)ethanamine (CAS No: 1211534-68-7)

1-(2-bromo-4-pyridyl)ethanamine, identified by its Chemical Abstracts Service (CAS) number 1211534-68-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine derivative features a brominated pyridine core linked to an ethylamine side chain, making it a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by the presence of both electron-withdrawing and donating groups, positions it as a valuable building block for further functionalization and application development.

The bromo-pyridine moiety in 1-(2-bromo-4-pyridyl)ethanamine plays a pivotal role in its reactivity and utility. The bromine atom serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups onto the pyridine ring. This capability has been leveraged in the synthesis of complex molecules, including potential drug candidates and advanced materials. Recent studies have highlighted its use in constructing novel kinase inhibitors, where the pyridine scaffold interacts with biological targets to modulate enzyme activity.

In the context of medicinal chemistry, 1-(2-bromo-4-pyridyl)ethanamine has garnered attention for its role in developing small-molecule modulators. The pyridine ring is a common pharmacophore in therapeutic agents due to its ability to engage with biological receptors and enzymes through hydrogen bonding and hydrophobic interactions. The introduction of an amine group at the ethyl position further expands its chemical space, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability. These attributes make it an attractive candidate for drug discovery programs targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have enhanced the understanding of 1-(2-bromo-4-pyridyl)ethanamine's interactions with biological systems. Molecular docking studies have demonstrated its potential binding affinity to various protein targets, including transcription factors and G-protein coupled receptors (GPCRs). Such insights have guided the design of next-generation analogs with improved efficacy and selectivity. For instance, modifications at the bromo-pyridine position have been shown to modulate ligand binding affinity, providing a rational basis for structure-activity relationship (SAR) studies.

The agrochemical sector has also explored 1-(2-bromo-4-pyridyl)ethanamine as a precursor for developing novel pesticides and herbicides. The compound's structural features allow for the synthesis of derivatives with enhanced bioactivity against plant pathogens and pests. Researchers have reported its incorporation into systemic insecticides that exhibit targeted action while minimizing environmental impact. Such developments align with global trends toward sustainable agriculture, where high-efficacy compounds derived from well-characterized intermediates like 1-(2-bromo-4-pyridyl)ethanamine are highly sought after.

From a synthetic chemistry perspective, 1-(2-bromo-4-pyridyl)ethanamine serves as a key intermediate in multi-step organic transformations. Its reactivity enables the construction of more complex frameworks through nucleophilic substitution reactions, cyclizations, and other functional group interconversions. Advanced synthetic methodologies, such as flow chemistry and transition-metal catalysis, have further streamlined its preparation and derivatization. These innovations have not only improved yield but also reduced waste, making it an environmentally friendly choice for industrial applications.

The pharmaceutical industry continues to investigate new applications for 1-(2-bromo-4-pyridyl)ethanamine, particularly in oncology research. Preclinical studies have suggested its potential as a scaffold for developing antitumor agents that interfere with critical signaling pathways involved in cancer progression. By leveraging its unique structural motifs, researchers aim to create molecules that selectively inhibit aberrant cell growth while sparing healthy tissues. Such efforts underscore the compound's significance as a tool in precision medicine initiatives.

Moreover, 1-(2-bromo-4-pyridyl)ethanamine has found utility in materials science applications beyond life sciences. Its ability to form coordination complexes with metal ions has been exploited in designing luminescent probes for sensing applications. These probes can detect metal ions in solution or within biological systems with high sensitivity, offering potential diagnostic tools in medical imaging and environmental monitoring.

In summary, 1-(2-bromo-4-pyridyl)ethanamine (CAS No: 1211534-68-7) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its structural features enable diverse chemical transformations, making it a cornerstone intermediate in synthetic chemistry. Ongoing research continues to uncover new possibilities for this versatile molecule, reinforcing its importance in advancing scientific discovery.